Cas no 121249-48-7 (Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2S)-rel-)
121249-48-7 structure
Product Name:Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2S)-rel-
CAS No:121249-48-7
MF:C5H11NO3S
MW:165.210740327835
CID:104775
PubChem ID:11862103
Update Time:2025-04-18
Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2S)-rel-
- Butanoic acid, 2-amino-4-(methylsulfinyl)-, (R*,S*)- (9CI)
- (2S)-2-azaniumyl-4-[(R)-methylsulfinyl]butanoate
- L-methionine-(R)-S-oxide
- L-methionine-R-sulfoxide
- L-methionine (R)-S-oxide zwitterion
- CHEBI:58773
- 121249-48-7
-
- Inchi: 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10+/m0/s1
- InChI Key: QEFRNWWLZKMPFJ-ZXPFJRLXSA-N
- SMILES: [S@@](C)(CC[C@@H](C(=O)[O-])[NH3+])=O
Computed Properties
- Exact Mass: 165.04603
- Monoisotopic Mass: 165.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Melting Point: 232-234°C
- PSA: 80.39
Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2S)-rel- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
121249-48-7 (Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2S)-rel-) Related Products
- 454-41-1(H-DL-MET(O)-OH)
- 4241-59-2((2S)-2-Amino-4-(methylsulfinyl)butanoic acid)
- 820-10-0(DL-Methionine sulfone)
- 62697-73-8(Methionine sulfoxide)
- 41486-92-4(H-D-Met(O2)-OH)
- 7314-32-1(L-Methionine Sulfone)
- 1118-85-0(Butanoic acid, 2-amino-4-(methylsulfonyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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